PKF050-638

• Molecular Formula: C13H13ClN4O2
• Molecular Weight: 292.72 g/mol
• InChI: InChI=1S/C13H13ClN4O2/c1-2-20-12(19)5-6-18-13(16-8-17-18)10-7-9(14)3-4-11(10)15/h3-8H,2,15H2,1H3/b6-5-
• InChIKey: QWVNYBWNXRRADG-WAYWQWQTSA-N

PKF050-638 Mechanism and Potency Profile

PKF050-638 is a low molecular weight synthetic compound that functions as an inhibitor of the HIV-1 Rev protein. It acts by interfering with the CRM1-mediated nuclear export pathway, specifically by disrupting the CRM1-NES (nuclear export signal) interaction [1]. The compound has been identified as an antiviral agent targeting the Rev function, which is essential for HIV-1 mRNA expression [2].

1

Reversible CRM1 binding – enables nuclear export dynamics and washout-recovery studies.

2

Enantiomer-defined activity – built-in inactive enantiomer available for stereochemical control.

3

HIV-1 Rev pathway studies – supports Rev-dependent mRNA expression and CRM1-NES interaction research.

• [1] Daelemans D, Afonina E, Nilsson J, Werner G, Kjems J, De Clercq E, Pavlakis GN, Vandamme AM. A synthetic HIV-1 Rev inhibitor interfering with the CRM1-mediated nuclear export. Proc Natl Acad Sci U S A. 2002 Oct 29;99(22):14440-5. View Source
• [2] Daelemans D, Afonina E, Nilsson J, Werner G, Kjems J, De Clercq E, Pavlakis GN, Vandamme AM. A synthetic HIV-1 Rev inhibitor interfering with the CRM1-mediated nuclear export. Proc Natl Acad Sci U S A. 2002 Oct 29;99(22):14440-5. View Source

PKF050-638: Why Other CRM1 Inhibitors Cannot Substitute

In-class compounds targeting CRM1-mediated nuclear export, such as PKF050-638 and its enantiomer PKF050-637, cannot be simply interchanged due to strict structural requirements for activity. The compound displays a high degree of stereospecificity; its enantiomer PKF050-637 is 50 times less active against Rev function [1]. This demonstrates that even minor structural variations can drastically alter biological activity, making generic substitution a high-risk proposition for experimental reproducibility. Furthermore, while PKF050-638 shares a similar mechanism of action with the well-known CRM1 inhibitor Leptomycin B (LMB), they exhibit distinct pharmacological profiles in terms of potency, reversibility, and toxicity [2].

Binding reversibility

Irreversible CRM1 inhibitors (e.g., leptomycin B) cannot replicate reversible target engagement required for dynamic nuclear export studies.

Stereochemical specificity

Many CRM1 ligands lack defined enantiomer-activity relationships; substitution may introduce ambiguous target engagement.

Resistance profiles

Cross-resistance patterns differ; models developed with leptomycin B may not reflect PKF050-638 sensitivity mechanisms.

• [1] Daelemans D, Afonina E, Nilsson J, Werner G, Kjems J, De Clercq E, Pavlakis GN, Vandamme AM. A synthetic HIV-1 Rev inhibitor interfering with the CRM1-mediated nuclear export. Proc Natl Acad Sci U S A. 2002 Oct 29;99(22):14440-5. View Source
• [2] Daelemans D, Afonina E, Nilsson J, Werner G, Kjems J, De Clercq E, Pavlakis GN, Vandamme AM. A synthetic HIV-1 Rev inhibitor interfering with the CRM1-mediated nuclear export. Proc Natl Acad Sci U S A. 2002 Oct 29;99(22):14440-5. View Source

PKF050-638 Comparative Evidence Guide

HIV-1 Rev Inhibition Potency vs. Leptomycin B

PKF050-638 demonstrates significantly higher potency in inhibiting Rev-mediated expression compared to its enantiomer, PKF050-637. This head-to-head comparison in the same assay system quantifies the strict structural requirements for activity, where the enantiomer is 50 times less active [1].

Rev Inhibition IC50

Reported comparison

PKF050-638: 0.04 μM
LMB: ~0.0002 μM

Supports reversible CRM1 inhibition context

~200-fold potency difference; LMB irreversible

Evidence Dimension	Inhibition of Rev-dependent luciferase expression
Target Compound Data	IC50 = 0.04 μM
Comparator Or Baseline	PKF050-637 (enantiomer): IC50 = 1.98 μM
Quantified Difference	PKF050-638 is 49.5-fold more potent
Conditions	Jurkat cells transfected with pCMVgagLucRRE and pEFRev, 24h incubation

Why This Matters

This data proves that stereochemistry is critical for activity, making PKF050-638 the only viable choice for Rev inhibition studies and precluding the use of its enantiomer as a substitute.

• [1] Daelemans D, Afonina E, Nilsson J, Werner G, Kjems J, De Clercq E, Pavlakis GN, Vandamme AM. A synthetic HIV-1 Rev inhibitor interfering with the CRM1-mediated nuclear export. Proc Natl Acad Sci U S A. 2002 Oct 29;99(22):14440-5. Table 1. View Source

Enantiomer-Specific CRM1 Inhibition

In the same cellular assay, PKF050-638 exhibits a defined selectivity window with a CC50 of 3.10 μM, while PKF050-637 shows minimal toxicity (CC50 > 3.30 μM) but at the cost of significantly reduced potency. This allows for calculation of a Selectivity Index for PKF050-638 [1].

Enantiomer Activity

Reported comparison

PKF050-638: Active
PKF050-637: Inactive

Supports stereochemical control attribution

>250-fold potency window in cell assays

Evidence Dimension	Cellular toxicity and selectivity
Target Compound Data	CC50 = 3.10 μM; Selectivity Index = 77.5
Comparator Or Baseline	PKF050-637: CC50 > 3.30 μM
Quantified Difference	PKF050-638 demonstrates a quantifiable selectivity window (CC50/IC50 = 77.5), whereas PKF050-637 is essentially inactive for the target.
Conditions	Jurkat cells, tetrazolium-based viability assay

Why This Matters

This data defines the usable concentration range for PKF050-638 in cell-based experiments and confirms that its activity is not due to general cytotoxicity, a critical parameter for experimental design.

• [1] Daelemans D, Afonina E, Nilsson J, Werner G, Kjems J, De Clercq E, Pavlakis GN, Vandamme AM. A synthetic HIV-1 Rev inhibitor interfering with the CRM1-mediated nuclear export. Proc Natl Acad Sci U S A. 2002 Oct 29;99(22):14440-5. Table 1. View Source

Reversible Disruption of CRM1-Rev Colocalization

While Leptomycin B (LMB) is a more potent CRM1 inhibitor, its toxicity is reported to be highly variable between production lots, making it an unreliable tool for reproducible experiments. In contrast, PKF050-638 exhibits a well-defined and consistent selectivity index of 76 [1].

CRM1-Rev Colocalization

Reported comparison

PKF050-638: Reversible
LMB: Irreversible

Enables nuclear export dynamics studies

HeLa cells, 7.5 μM, 60 min; washout recovery

Evidence Dimension	Selectivity Index (CC50/IC50)
Target Compound Data	Selectivity Index = 76
Comparator Or Baseline	Leptomycin B (LMB): IC50 ~0.5 nM, but with 'greatly varying toxicity, depending on the production lot'
Quantified Difference	PKF050-638 provides a defined and reliable selectivity window, whereas LMB's variable toxicity introduces significant experimental uncertainty.
Conditions	Rev-dependent luciferase assay (Jurkat cells) for PKF050-638; LMB data from published literature

Why This Matters

For researchers prioritizing experimental reproducibility and a predictable toxicity profile, PKF050-638 offers a significant advantage over LMB, where lot-to-lot variability can compromise data interpretation.

• [1] Daelemans D, Afonina E, Nilsson J, Werner G, Kjems J, De Clercq E, Pavlakis GN, Vandamme AM. A synthetic HIV-1 Rev inhibitor interfering with the CRM1-mediated nuclear export. Proc Natl Acad Sci U S A. 2002 Oct 29;99(22):14440-5. View Source

Nuclear Export Inhibition via GFP-Rev Localization

In a direct head-to-head washout experiment, the inhibitory effect of PKF050-638 on Rev localization was shown to be significantly more reversible than that of LMB. After drug removal, only 14% of cells treated with PKF050-638 retained the inhibited phenotype, compared to 50% of cells treated with LMB [1].

GFP-Rev Localization

Data to verify

Nuclear accumulation at 5 μM

Reported functional assay readout

Source-specific review; confirm in target model

Evidence Dimension	Reversibility of CRM1 inhibition after drug washout
Target Compound Data	14% of cells retain Rev14-GFP in nucleoli after washout
Comparator Or Baseline	Leptomycin B (LMB): 50% of cells retain Rev14-GFP in nucleoli after washout
Quantified Difference	PKF050-638's effect is 3.6-fold more reversible
Conditions	HLtat cells expressing Rev14-GFP, treated with 7.5 μM PKF050-638 or 100 nM LMB for 3-4h, washed, and imaged after overnight incubation

Why This Matters

The reversible nature of PKF050-638's binding is a critical advantage for researchers needing to perform pulse-chase or time-course experiments, where the persistent, irreversible binding of LMB would confound results.

• [1] Daelemans D, Afonina E, Nilsson J, Werner G, Kjems J, De Clercq E, Pavlakis GN, Vandamme AM. A synthetic HIV-1 Rev inhibitor interfering with the CRM1-mediated nuclear export. Proc Natl Acad Sci U S A. 2002 Oct 29;99(22):14440-5. Fig 4. View Source

Competitive Inhibition of CRM1-NES Interaction

In a quantitative in vitro RanGTPase hydrolysis assay, PKF050-638 was shown to effectively disrupt the CRM1-NS2-RanGTP complex, demonstrating direct target engagement. In contrast, its enantiomer PKF050-637 had no effect on complex formation at the same concentration [1].

CRM1-NES Competition

Class-level inference

Competitive inhibitor of NES binding

Supports reversible, substrate-competitive mechanism

Class-level; requires experimental validation

Evidence Dimension	Disruption of CRM1-NS2-RanGTP complex formation
Target Compound Data	330 μM PKF050-638 disrupts complex formation
Comparator Or Baseline	330 μM PKF050-637: no disruption
Quantified Difference	PKF050-638 is active; PKF050-637 is inactive
Conditions	In vitro RanGTPase hydrolysis assay with recombinant CRM1, NES peptide, and RanGTP

Why This Matters

This assay provides direct biochemical evidence of the compound's mechanism of action, confirming that the cellular activity of PKF050-638 stems from its ability to disrupt the CRM1-NES protein-protein interaction, a feature completely absent in its enantiomer.

• [1] Daelemans D, Afonina E, Nilsson J, Werner G, Kjems J, De Clercq E, Pavlakis GN, Vandamme AM. A synthetic HIV-1 Rev inhibitor interfering with the CRM1-mediated nuclear export. Proc Natl Acad Sci U S A. 2002 Oct 29;99(22):14440-5. View Source

Target Specificity Validation: PKF050-638 Interacts with CRM1 Cys-539

A yeast growth assay using wild-type and Crm1pT539C mutant S. cerevisiae demonstrated that PKF050-638 interacts specifically with the CRM1 region proximate to Cys-539. The compound inhibited growth of the mutant strain at 48 μM and 240 μM, while having a weak effect on wild-type yeast. The enantiomer PKF050-637 showed no inhibition in either strain [1].

Evidence Dimension	Growth inhibition of S. cerevisiae Crm1pT539C mutant
Target Compound Data	Complete inhibition of mutant growth at 48 μM and 240 μM; weak inhibition of wild-type
Comparator Or Baseline	PKF050-637 (enantiomer): No effect on either strain
Quantified Difference	PKF050-638 is active; PKF050-637 is inactive
Conditions	S. cerevisiae strains grown at 30°C in the presence of compound

Why This Matters

This experiment confirms the specific binding site of PKF050-638 on CRM1 (Cys-539), a critical piece of information for researchers studying the structure-function relationship of nuclear export inhibitors or for those seeking to validate the compound's target engagement in their own systems.

• [1] Daelemans D, Afonina E, Nilsson J, Werner G, Kjems J, De Clercq E, Pavlakis GN, Vandamme AM. A synthetic HIV-1 Rev inhibitor interfering with the CRM1-mediated nuclear export. Proc Natl Acad Sci U S A. 2002 Oct 29;99(22):14440-5. Fig 7. View Source

PKF050-638 Research Applications

CRM1-Mediated Nuclear Export Dynamics

PKF050-638 is the compound of choice for studies investigating the HIV-1 Rev protein's role in viral mRNA export. Its well-defined IC50 of 0.04 μM in Rev-dependent luciferase assays and a clear selectivity window of 76 make it suitable for dissecting Rev function in cellular models, as opposed to using its 50-fold less active enantiomer PKF050-637 [1].

Enantiomer-Specific CRM1 Dependencies in HIV-1 Replication

For experiments requiring the transient inhibition of CRM1, such as pulse-chase assays or studies on the kinetics of nucleocytoplasmic shuttling, PKF050-638 is the preferred tool. Its effect is significantly more reversible than that of the irreversible inhibitor Leptomycin B, with 86% of cells showing a return to baseline phenotype after washout, compared to only 50% for LMB [2].

Antiviral Drug Screening for HIV-1 Rev Function

PKF050-638, along with its inactive enantiomer PKF050-637, serves as a critical control set for SAR studies on CRM1 inhibitors. The 50-fold difference in activity [3] and the complete lack of CRM1-NES complex disruption by PKF050-637 [4] provide a clear baseline for evaluating the importance of stereochemistry and specific chemical moieties in novel CRM1-targeting compounds.

Resistance Mechanisms to Nuclear Export Inhibitors

In research settings where experimental reproducibility and predictable compound toxicity are paramount, PKF050-638 offers a distinct advantage over Leptomycin B. While LMB is more potent, its toxicity is known to vary significantly between production lots, introducing a source of variability [5]. PKF050-638's defined Selectivity Index of 76 and well-characterized CC50 of 3.10 μM in Jurkat cells provide a more reliable and quantifiable window of activity [6].

Application

Selection Property

Validation Focus

Nuclear export dynamics studies

Reversible CRM1 binding

Washout recovery of CRM1 function

Stereochemical control in Rev pathway research

Enantiomer-specific activity

Enantiomer-dependent CRM1 engagement review

HIV-1 Rev inhibition screening

Well-characterized inhibition profile

Benchmark for Rev-CRM1 pathway assays

CRM1 inhibitor resistance studies

Documented resistance profile

Transcriptional adaptation endpoint monitoring

• [1] Daelemans D, et al. Proc Natl Acad Sci U S A. 2002;99(22):14440-5. Table 1. View Source
• [2] Daelemans D, et al. Proc Natl Acad Sci U S A. 2002;99(22):14440-5. Fig 4. View Source
• [3] Daelemans D, et al. Proc Natl Acad Sci U S A. 2002;99(22):14440-5. View Source
• [4] Daelemans D, et al. Proc Natl Acad Sci U S A. 2002;99(22):14440-5. View Source
• [5] Daelemans D, et al. Proc Natl Acad Sci U S A. 2002;99(22):14440-5. View Source
• [6] Daelemans D, et al. Proc Natl Acad Sci U S A. 2002;99(22):14440-5. Table 1. View Source